Cas no 2680783-27-9 (benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate)

Benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate is a synthetic organic compound featuring a pyrimidine core substituted with a furan ring and a benzyl carbamate group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for developing heterocyclic derivatives with potential biological activity. The hydroxypyrimidine moiety enhances solubility and reactivity, facilitating further functionalization, while the furan ring contributes to electronic diversity. The benzyl carbamate group offers stability and selective deprotection options, making it suitable for controlled synthetic applications. This compound is primarily used in medicinal chemistry for scaffold diversification and as a precursor in the synthesis of targeted bioactive molecules.
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate structure
2680783-27-9 structure
Product Name:benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
CAS No:2680783-27-9
MF:C16H13N3O4
MW:311.292123556137
CID:6255928
PubChem ID:165934988
Update Time:2025-06-13

benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680783-27-9
    • EN300-28292207
    • benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
    • Inchi: 1S/C16H13N3O4/c20-14-9-13(17-15(19-14)12-7-4-8-22-12)18-16(21)23-10-11-5-2-1-3-6-11/h1-9H,10H2,(H2,17,18,19,20,21)
    • InChI Key: BGHGWUTWPMSWAN-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC(NC(C2=CC=CO2)=N1)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 311.09060590g/mol
  • Monoisotopic Mass: 311.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.9Ų

benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28292207-0.05g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28292207-0.1g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28292207-0.25g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28292207-0.5g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28292207-1.0g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28292207-2.5g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28292207-5.0g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
5.0g
$3520.0 2025-03-19
Enamine
EN300-28292207-10.0g
benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate
2680783-27-9 95.0%
10.0g
$5221.0 2025-03-19

Additional information on benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate

Comprehensive Overview of Benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate (CAS No. 2680783-27-9)

Benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate (CAS No. 2680783-27-9) is a novel synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan and pyrimidine moieties, exhibits potential applications in drug development, particularly in the design of small-molecule inhibitors and enzyme modulators. Its structural complexity and functional groups make it a promising candidate for further exploration in therapeutic interventions.

The growing interest in heterocyclic compounds like benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate is driven by their versatility in targeting biological pathways. Researchers are increasingly focusing on such molecules due to their ability to interact with proteins and nucleic acids, offering opportunities for treating diseases like cancer, inflammation, and microbial infections. The hydroxypyrimidine core, in particular, is known for its role in modulating enzyme activity, making this compound a subject of intense study in biochemical assays and high-throughput screening.

In the context of green chemistry and sustainable synthesis, benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate aligns with the trend toward eco-friendly methodologies. Recent advancements in catalysis and solvent-free reactions have enabled more efficient production of such compounds, reducing environmental impact. This resonates with the global push for sustainable pharmaceuticals, a topic frequently searched by professionals and academics alike.

From a computational chemistry perspective, CAS No. 2680783-27-9 has been modeled to predict its binding affinity and pharmacokinetic properties. Tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) are often employed to optimize its derivatives for enhanced efficacy. Such approaches are highly relevant to modern drug discovery, where AI-driven drug design and machine learning are revolutionizing the field.

The compound's carbamate linkage also opens doors for prodrug development, a strategy widely used to improve drug delivery and bioavailability. This aspect is particularly appealing to researchers investigating targeted therapies and controlled-release formulations. As the demand for personalized medicine grows, compounds like benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate are likely to play a pivotal role in next-generation therapeutics.

In summary, benzyl N-[2-(furan-2-yl)-6-hydroxypyrimidin-4-yl]carbamate (CAS No. 2680783-27-9) represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted applications and alignment with current scientific trends ensure its continued relevance in both academic and industrial settings. For those exploring small-molecule drug candidates or bioactive heterocycles, this compound offers a compelling avenue for further investigation.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd